Cas no 2103556-99-4 (2-amino-3-hydroxy-3-(1H-indol-5-yl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(1H-indol-5-yl)propanoic acid
• CAS No: 2103556-99-4
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5879150
• PubChem ID: 165793068
• Update Time: 2025-10-28

2-amino-3-hydroxy-3-(1H-indol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-(1H-indol-5-yl)propanoic acid
• 2103556-99-4
• EN300-1794400

• Inchi： 1S/C11H12N2O3/c12-9(11(15)16)10(14)7-1-2-8-6(5-7)3-4-13-8/h1-5,9-10,13-14H,12H2,(H,15,16)
• InChI Key： CKEIAZISUQFZKT-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N)C1C=CC2=C(C=CN2)C=1

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 99.3Ų

Additional information on 2-amino-3-hydroxy-3-(1H-indol-5-yl)propanoic acid

Introduction to 2-amino-3-hydroxy-3-(1H-indol-5-yl)propanoic acid (CAS No. 2103556-99-4)

2-amino-3-hydroxy-3-(1H-indol-5-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. With the CAS number 2103556-99-4, this compound represents a promising candidate for further research and development, particularly in the context of drug discovery and therapeutic applications. The molecular structure of this compound incorporates both amino and hydroxyl functional groups, along with an indole moiety, which collectively contribute to its distinct chemical properties and reactivity.

The indole ring, a prominent feature of 2-amino-3-hydroxy-3-(1H-indol-5-yl)propanoic acid, is well-known for its presence in numerous bioactive natural products and pharmaceuticals. Indole derivatives have been extensively studied for their roles in various biological processes, including neurotransmitter synthesis, immune modulation, and antimicrobial activities. The incorporation of the indole group into the side chain of this compound suggests potential interactions with biological targets, making it a valuable scaffold for medicinal chemistry investigations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinity and interaction patterns of 2-amino-3-hydroxy-3-(1H-indol-5-yl)propanoic acid with biological receptors. These studies have highlighted the compound's potential as an inhibitor or modulator of enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. The hydroxyl group positioned strategically within the molecule further enhances its ability to engage with specific binding pockets, thereby increasing its pharmacological relevance.

In the realm of drug development, the synthesis of 2-amino-3-hydroxy-3-(1H-indol-5-yl)propanoic acid has been optimized using state-of-the-art organic synthesis techniques. The presence of multiple chiral centers in its structure necessitates precise stereocontrol during synthesis to ensure the production of enantiomerically pure forms. Such purity is crucial for evaluating the compound's efficacy and minimizing potential side effects in preclinical and clinical studies. Modern synthetic methodologies, including asymmetric catalysis and chiral auxiliary-assisted strategies, have been employed to achieve high yields and enantiomeric excesses.

The pharmacological profile of 2-amino-3-hydroxy-3-(1H-indol-5-yl)propanoic acid has been preliminarily assessed through in vitro assays targeting key disease-related pathways. Initial findings suggest that this compound exhibits inhibitory activity against certain kinases and transcription factors implicated in cancer metabolism. Additionally, its ability to modulate cytokine production in immune cells indicates a potential role in immunomodulatory therapies. These preliminary results underscore the importance of further investigation into its therapeutic applications.

Given its structural complexity and functional diversity, 2-amino-3-hydroxy-3-(1H-indol-5-yl)propanoic acid represents a multifaceted compound with broad implications for medicinal chemistry. Ongoing research aims to elucidate its mechanism of action across different biological systems, thereby paving the way for novel therapeutic strategies. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to fully harness the potential of this compound.

The development of new pharmaceuticals relies heavily on innovative chemical entities like 2-amino-3-hydroxy-3-(1H-indol-5-yl)propanoic acid that can address unmet medical needs. Its unique combination of structural features positions it as a versatile building block for drug design, offering opportunities to develop next-generation therapeutics with improved efficacy and reduced toxicity. As research progresses, this compound is expected to contribute significantly to advancements in human health through targeted interventions.

In conclusion, 2-amino-3-hydroxy-3-(1H-indol-5-yl)propanoic acid (CAS No. 2103556-99-4) is a structurally intriguing compound with promising biological activities. Its investigation across multiple disciplines highlights its potential as a lead molecule for drug discovery efforts. By leveraging cutting-edge synthetic methods and pharmacological assessments, researchers are poised to unlock new therapeutic possibilities with this remarkable chemical entity.